Cas no 1252898-23-9 (N-(2,3-dihydro-1H-inden-5-yl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide)
N-(2,3-dihydro-1H-inden-5-yl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2,3-dihydro-1H-inden-5-yl)-2-[3-(3,4-dimethylphenyl)-6-oxopyridazin-1-yl]acetamide
- N-(2,3-dihydro-1H-inden-5-yl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide
-
- Inchi: 1S/C23H23N3O2/c1-15-6-7-19(12-16(15)2)21-10-11-23(28)26(25-21)14-22(27)24-20-9-8-17-4-3-5-18(17)13-20/h6-13H,3-5,14H2,1-2H3,(H,24,27)
- InChI Key: NNRBMIXGVWWANS-UHFFFAOYSA-N
- SMILES: C(NC1C=CC2=C(C=1)CCC2)(=O)CN1N=C(C2=CC=C(C)C(C)=C2)C=CC1=O
N-(2,3-dihydro-1H-inden-5-yl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6609-1347-2μmol |
N-(2,3-dihydro-1H-inden-5-yl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide |
1252898-23-9 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6609-1347-5μmol |
N-(2,3-dihydro-1H-inden-5-yl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide |
1252898-23-9 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6609-1347-10μmol |
N-(2,3-dihydro-1H-inden-5-yl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide |
1252898-23-9 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6609-1347-20μmol |
N-(2,3-dihydro-1H-inden-5-yl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide |
1252898-23-9 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6609-1347-1mg |
N-(2,3-dihydro-1H-inden-5-yl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide |
1252898-23-9 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6609-1347-2mg |
N-(2,3-dihydro-1H-inden-5-yl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide |
1252898-23-9 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6609-1347-3mg |
N-(2,3-dihydro-1H-inden-5-yl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide |
1252898-23-9 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6609-1347-4mg |
N-(2,3-dihydro-1H-inden-5-yl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide |
1252898-23-9 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6609-1347-5mg |
N-(2,3-dihydro-1H-inden-5-yl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide |
1252898-23-9 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6609-1347-10mg |
N-(2,3-dihydro-1H-inden-5-yl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide |
1252898-23-9 | 10mg |
$79.0 | 2023-09-07 |
N-(2,3-dihydro-1H-inden-5-yl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on N-(2,3-dihydro-1H-inden-5-yl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide
Introduction to N-(2,3-dihydro-1H-inden-5-yl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide and Its Significance in Modern Chemical Biology
N-(2,3-dihydro-1H-inden-5-yl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide (CAS No. 1252898-23-9) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, represents a convergence of multiple pharmacophoric elements that make it a promising candidate for further exploration in drug discovery and therapeutic intervention.
The molecular framework of N-(2,3-dihydro-1H-inden-5-yl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide incorporates key structural motifs that are frequently associated with biological activity. The indene moiety (2,3-dihydro-1H-inden-5-yl) is known for its ability to interact with various biological targets due to its aromatic and heterocyclic properties. This segment of the molecule provides a stable scaffold that can be modulated to enhance binding affinity and selectivity towards specific biological receptors.
Complementing the indene core is the pyridazine ring system (1,6-dihydropyridazin-1-yl), which is a well-established pharmacophore in medicinal chemistry. The presence of an oxo group at the 6-position of the pyridazine ring introduces additional functional diversity, enabling the compound to engage in hydrogen bonding interactions with biological targets. These interactions are crucial for modulating the pharmacological properties of the molecule.
The amide functionality (-NHCOCH₃) at the 2-position of the indene moiety further contributes to the compound's potential biological activity. Amides are known to be versatile pharmacophores that can participate in various non-covalent interactions with biological targets, including hydrogen bonding and hydrophobic interactions. This feature makes N-(2,3-dihydro-1H-inden-5-yl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide a promising candidate for further exploration in drug discovery.
In recent years, there has been a growing interest in developing novel therapeutic agents that target complex biological pathways. The compound N-(2,3-dihydro-1H-inden-5-yl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide has emerged as a compound of interest due to its unique structural features and potential biological activity. Researchers have been exploring its potential as a lead compound for developing new drugs that could address various therapeutic challenges.
The 3-(3,4-dimethylphenyl) substituent on the pyridazine ring adds another layer of complexity to the molecular structure. The dimethylphenyl group is known for its ability to enhance lipophilicity and binding affinity towards certain biological targets. This feature makes it an attractive component for designing molecules with improved pharmacokinetic properties.
The significance of this compound is further underscored by its potential applications in addressing unmet medical needs. Current research is focused on understanding how this molecule interacts with biological targets at the molecular level. By elucidating these interactions, scientists can gain insights into its mechanism of action and explore ways to optimize its therapeutic potential.
The development of new drug candidates often involves a multi-step synthesis process that requires careful optimization of reaction conditions to ensure high yield and purity. The synthesis of N-(2,3-dihydro-1H-inden
1252898-23-9 (N-(2,3-dihydro-1H-inden-5-yl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)